Cas no 74157-47-4 (1-(3-bromophenyl)propan-1-ol)

• Product Name: 1-(3-bromophenyl)propan-1-ol
• CAS No: 74157-47-4
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 541501
• PubChem ID: 11790580
• Update Time: 2025-11-07

1-(3-bromophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-a-ethyl-
• 1-(3-bromophenyl)propan-1-ol
• N12527
• 74157-47-4
• (S)-alpha-(3'-broMophenyl)propanol
• NFRBOGHEHVPWKF-UHFFFAOYSA-N
• AKOS022305423
• FT-0721190
• 224622-38-2
• CS-0257428
• (+/-)-1-(3-Bromophenyl)propanol
• 1-(3-Bromophenyl)-1-propanol
• 1-(3-bromophenyl)propanol
• SCHEMBL6683467
• EN300-67249
• Z228586280
• AKOS000126583
• DA-31228
• MFCD08443305

• Inchi： 1S/C9H11BrO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3
• InChI Key： NFRBOGHEHVPWKF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CC)O

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-bromophenyl)propan-1-ol

Introduction to 1-(3-Bromophenyl)propan-1-ol (CAS No. 74157-47-4)

1-(3-Bromophenyl)propan-1-ol, also known by its CAS number 74157-47-4, is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique molecular structure, which includes a brominated aromatic ring and a hydroxyl group on a propyl chain. The combination of these functional groups endows 1-(3-Bromophenyl)propan-1-ol with valuable properties that make it an important intermediate in various chemical processes.

The chemical formula of 1-(3-Bromophenyl)propan-1-ol is C₉H₁₁BrO, and its molecular weight is 209.08 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of approximately 220°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in various synthetic reactions and analytical techniques.

In the realm of pharmaceutical research, 1-(3-Bromophenyl)propan-1-ol has gained significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, researchers have utilized 1-(3-Bromophenyl)propan-1-ol as a key intermediate in the synthesis of novel antitumor agents with improved efficacy and reduced side effects.

The bromine atom in the aromatic ring of 1-(3-Bromophenyl)propan-1-ol provides a reactive site for various substitution reactions, making it an ideal starting material for the preparation of more complex molecules. This versatility has been leveraged in the synthesis of compounds with diverse biological activities. For example, a recent study published in the Journal of Medicinal Chemistry reported the use of 1-(3-Bromophenyl)propan-1-ol in the development of potent inhibitors of protein kinases, which are important targets in cancer therapy.

Beyond its applications in pharmaceutical research, 1-(3-Bromophenyl)propan-1-ol has also found utility in material science. Its unique combination of functional groups allows it to be used as a monomer or cross-linking agent in the synthesis of polymers with tailored properties. These polymers can be designed for specific applications such as drug delivery systems, coatings, and adhesives. The hydroxyl group can participate in polymerization reactions or serve as a site for further functionalization, enhancing the versatility of the resulting materials.

The safety and handling of 1-(3-Bromophenyl)propan-1-ol are important considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 1-(3-Bromophenyl)propan-1-ol (CAS No. 74157-47-4) is a valuable compound with a broad range of applications in chemical synthesis, pharmaceutical research, and material science. Its unique molecular structure and versatile reactivity make it an essential building block for the development of new drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.